Cas no 1291855-15-6 (2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1291855-15-6
• MF: C₂₃H₁₇N₅O₃
• MW: 411.4128
• CID: 5345580
• Update Time: 2025-05-23

2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• 2-(4-ethoxyphenyl)-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
• 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
• STL096890
• 2-(4-ethoxyphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
• 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C23H17N5O3/c1-2-30-17-11-9-16(10-12-17)28-23(29)19-8-4-3-7-18(19)20(26-28)22-25-21(27-31-22)15-6-5-13-24-14-15/h3-14H,2H2,1H3
• InChI Key： GENQFYSEZLUDGX-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C([H])C([H])=C([H])C([H])=C3C(N(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])[H])N=2)=O)=NC(C2=C([H])N=C([H])C([H])=C2[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 666
• XLogP3: 3.9
• Topological Polar Surface Area: 93.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Exploring the Potential of 2-(4-Ethoxyphenyl)-4-[3-(Pyridin-3-Yl)-1,2,4-Oxadiazol-5-Yl]-1,2-Dihydrophthalazin-1-One: A Comprehensive Overview

The compound CAS No. 1291855-15-6, also known as 2-(4-Ethoxyphenyl)-4-[3-(Pyridin-3-Yl)-1,2,4-Oxadiazol-5-Yl]-1,2-Dihydrophthalazin-1-One, has recently garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of phthalazinone with substituents that include an ethoxyphenyl group and a pyridine-containing oxadiazole moiety. Its structure endows it with intriguing electronic properties and bioactivity profiles, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the design of novel pharmaceutical agents. The presence of the oxadiazole ring is particularly notable, as it is known to enhance the stability and bioavailability of molecules while also contributing to their pharmacokinetic properties. The integration of a pyridine group further enriches the compound's electronic diversity, potentially enabling interactions with biological targets such as enzymes or receptors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that it can be synthesized via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods not only facilitate its preparation but also allow for further functionalization to explore its chemical space and optimize its properties for specific applications.

In terms of physical and chemical properties, this compound exhibits interesting behavior under various conditions. For instance, its solubility in organic solvents and its thermal stability make it suitable for use in both laboratory settings and industrial processes. Additionally, its spectral properties—such as UV-vis absorption—have been studied extensively, providing insights into its electronic transitions and potential uses in optoelectronic materials.

The biological activity of this compound has been a focal point of recent investigations. Preliminary assays have shown that it possesses moderate inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. While these results are promising, further studies are required to fully understand its mechanism of action and to assess its toxicity profile.

From an environmental standpoint, this compound's biodegradability and ecotoxicological effects have also been evaluated. These studies are crucial for ensuring that any future applications do not pose risks to ecosystems or human health.

In conclusion, CAS No. 1291855-15-6 represents a fascinating example of how modern organic chemistry can yield compounds with multifaceted properties suitable for diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug discovery and materials science.